Cas no 83485-34-1 (2-Methoxy-4-methylbenzenethiol)
83485-34-1 structure
Product name:2-Methoxy-4-methylbenzenethiol
2-Methoxy-4-methylbenzenethiol Chemical and Physical Properties
Names and Identifiers
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- 83485-34-1
- DTXSID501306571
- SCHEMBL11304211
- 2-Methoxy-4-methylbenzenethiol
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- Inchi： InChI=1S/C8H10OS/c1-6-3-4-8(10)7(5-6)9-2/h3-5,10H,1-2H3
- InChI Key： YBDVVSMQYQJAER-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 154.04523611g/mol
- Monoisotopic Mass: 154.04523611g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 105
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 10.2Ų
- XLogP3: 2.6
2-Methoxy-4-methylbenzenethiol Related Literature
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Shuchen Zhang,Wenfeng Duan,Yanan Xi RSC Adv., 2016,6, 83864-83869
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Katharina Franziska Pirker Food Funct., 2010,1, 262-268
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Fumio Hamada,Manabu Yamada,Yoshihiko Kondo,Shin-ichi Ito,Uichi Akiba CrystEngComm, 2011,13, 6920-6922
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Georgia E. Williams,Gabriele Kociok-Köhn,Simon E. Lewis Org. Biomol. Chem., 2021,19, 2502-2511
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